Cas no 1016687-98-1 (2-(Propylsulfonyl)benzoic acid)

2-(Propylsulfonyl)benzoic acid is a sulfone-substituted benzoic acid derivative with the molecular formula C₁₀H₁₂O₄S. This compound features a propylsulfonyl group at the 2-position of the benzoic acid ring, imparting unique electronic and steric properties. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The sulfonyl moiety enhances reactivity in nucleophilic substitution and coupling reactions, while the carboxylic acid group allows for further functionalization. Its well-defined structure and stability under various conditions make it suitable for precision applications in medicinal chemistry and material science. The compound is typically characterized by high purity and consistent performance in synthetic workflows.

2-(Propylsulfonyl)benzoic acid structure

1016687-98-1 structure

Product Name:2-(Propylsulfonyl)benzoic acid

CAS No:1016687-98-1

MF:C₁₀H₁₂O₄S

MW:228.264882087708

MDL:MFCD09927897

CID:1069086

Update Time:2025-06-07

2-(Propylsulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Propylsulfonyl)benzoic acid
- MDL： MFCD09927897
- Inchi： 1S/C10H12O4S/c1-2-7-15(13,14)9-6-4-3-5-8(9)10(11)12/h3-6H,2,7H2,1H3,(H,11,12)
- InChI Key： QEQFQVHUVIDQBN-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1C(=O)O)(CCC)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4

2-(Propylsulfonyl)benzoic acid Security Information

HazardClass：IRRITANT

2-(Propylsulfonyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B523713-50mg	2-(Propylsulfonyl)benzoic Acid	1016687-98-1		50mg	$ 70.00	2022-06-07
TRC	B523713-100mg	2-(Propylsulfonyl)benzoic Acid	1016687-98-1		100mg	$ 95.00	2022-06-07
TRC	B523713-500mg	2-(Propylsulfonyl)benzoic Acid	1016687-98-1		500mg	$ 365.00	2022-06-07
Matrix Scientific	065446-500mg	2-(Propylsulfonyl)benzoic acid	1016687-98-1		500mg	$237.00	2023-09-10
abcr	AB379476-500 mg	2-(Propylsulfonyl)benzoic acid	1016687-98-1		500MG	€254.60	2023-02-03
abcr	AB379476-1 g	2-(Propylsulfonyl)benzoic acid	1016687-98-1		1 g	€322.50	2023-07-19
abcr	AB379476-5 g	2-(Propylsulfonyl)benzoic acid	1016687-98-1		5 g	€907.00	2023-07-19
Enamine	EN300-39197-0.05g	2-(propane-1-sulfonyl)benzoic acid	1016687-98-1	95.0%	0.05g	$35.0	2025-02-20
Enamine	EN300-39197-0.1g	2-(propane-1-sulfonyl)benzoic acid	1016687-98-1	95.0%	0.1g	$52.0	2025-02-20
Enamine	EN300-39197-0.25g	2-(propane-1-sulfonyl)benzoic acid	1016687-98-1	95.0%	0.25g	$75.0	2025-02-20